methyl 2-(2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[[4-amino-5-(4-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C18H16ClN5O3S/c1-27-17(26)13-4-2-3-5-14(13)21-15(25)10-28-18-23-22-16(24(18)20)11-6-8-12(19)9-7-11/h2-9H,10,20H2,1H3,(H,21,25)
• InChI Key: CDSHWKOAWDCCFH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN5O3S
• Molecular Weight: 417.9 g/mol

Description

Methyl 2-(2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate is a useful research compound. Its molecular formula is C18H16ClN5O3S and its molecular weight is 417.87. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

One significant application of related compounds to methyl 2-(2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate is in antimicrobial research. Studies have shown the synthesis and characterization of new quinazolines, which are potential antimicrobial agents. These compounds have been tested for their antibacterial and antifungal activities on various strains like Escherichia coli, Staphylococcus aureus, and Candida albicans (Desai, Shihora, & Moradia, 2007). Another study focused on the synthesis of formazans from Mannich base of a similar compound as antimicrobial agents, showing moderate activity against pathogenic bacterial strains (Sah, Bidawat, Seth, & Gharu, 2014).

Synthesis of Heterocyclic Systems

The compound also finds application in the synthesis of heterocyclic systems. For instance, methyl 2-[bis(acetyl)ethenyl]aminopropenoate, a related compound, reacts with N- and C-nucleophiles to give fused heterocyclic systems. These derivatives have applications in various chemical processes (Selič & Stanovnik, 1997).

Antitumor Activities

Another important area of application is in the field of antitumor research. Studies have been conducted on the design, synthesis, and antitumor activity of asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chain. These compounds were evaluated for their in vitro antitumor activity against various cell lines (Hu, Hou, Xie, & Huang, 2008).

Synthesis and Biological Activity

Research has also been conducted on the synthesis and biological activity of novel compounds bearing structures similar to this compound. For example, compounds were synthesized and characterized for their potential anti-bacterial agents against both gram-negative and gram-positive bacteria (Siddiqui, Abbasi, Rehman, et al., 2014).